Cas no 2228299-20-3 (methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate)

• Product Name: methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate
• CAS No: 2228299-20-3
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 6235297
• PubChem ID: 165765205
• Update Time: 2025-10-05

methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate
• methyl 5-[2-(aminooxy)ethyl]thiophene-3-carboxylate
• EN300-1744056
• 2228299-20-3

• Inchi： 1S/C8H11NO3S/c1-11-8(10)6-4-7(13-5-6)2-3-12-9/h4-5H,2-3,9H2,1H3
• InChI Key： QZHHLACHRBIBDW-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)OC)C=C1CCON

Computed Properties

• Exact Mass: 201.04596439g/mol
• Monoisotopic Mass: 201.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 89.8Ų

Additional information on methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate

Comprehensive Overview of Methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate (CAS No. 2228299-20-3)

Methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate (CAS No. 2228299-20-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the thiophene derivative family, which is widely recognized for its versatility in drug discovery and material science. Its molecular structure combines a thiophene ring with an aminooxy ethyl group and a methyl carboxylate moiety, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged, driven by their applications in developing biologically active molecules. Researchers are particularly interested in methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate due to its potential role in creating targeted therapeutics and crop protection agents. The compound's aminooxy functional group is a key feature that enables it to participate in oxime formation reactions, a critical step in designing prodrugs and controlled-release formulations.

The synthesis of methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate involves multi-step organic reactions, often starting from commercially available thiophene precursors. Its CAS No. 2228299-20-3 serves as a unique identifier in chemical databases, ensuring accurate tracking in regulatory and research contexts. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm its purity and structural integrity, which are essential for downstream applications.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate. With growing emphasis on green chemistry, researchers are investigating catalytic processes and solvent-free reactions to minimize environmental impact. This aligns with broader industry trends, where eco-friendly manufacturing and reduced carbon footprint are becoming priority metrics for chemical production.

Another area of interest is the compound's potential in drug conjugation strategies. The aminooxy group can form stable linkages with carbonyl-containing molecules, making it a candidate for antibody-drug conjugates (ADCs) and bioconjugation applications. These innovations are particularly relevant in oncology and immunotherapy, where precision medicine is revolutionizing treatment paradigms.

From a commercial perspective, methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate is often sourced by contract research organizations (CROs) and pharmaceutical developers engaged in high-throughput screening. Its inclusion in compound libraries underscores its relevance in hit-to-lead optimization campaigns. Additionally, patent filings referencing this compound have increased, reflecting its growing importance in intellectual property landscapes.

In summary, methyl 5-2-(aminooxy)ethylthiophene-3-carboxylate (CAS No. 2228299-20-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug development to agricultural chemistry—highlight the enduring significance of heterocyclic compounds in solving real-world challenges. As research continues to uncover new utilities for this molecule, its role in advancing science and technology is poised to expand further.